Cas no 2138001-93-9 (N-[2-(aminosulfinyl)ethyl]ethane-1-sulfonamide)

• Product Name: N-[2-(aminosulfinyl)ethyl]ethane-1-sulfonamide
• CAS No: 2138001-93-9
• MF: C₄H₁₂N₂O₃S₂
• MW: 200.279678344727
• CID: 5929246
• PubChem ID: 165459531
• Update Time: 2025-07-16

N-[2-(aminosulfinyl)ethyl]ethane-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(aminosulfinyl)ethyl]ethane-1-sulfonamide
• EN300-732501
• 2138001-93-9

• Inchi： 1S/C4H12N2O3S2/c1-2-11(8,9)6-3-4-10(5)7/h6H,2-5H2,1H3
• InChI Key： SCXOQCWVRQKTDE-UHFFFAOYSA-N
• SMILES： S(CC)(NCCS(N)=O)(=O)=O

Computed Properties

• Exact Mass: 200.02893460g/mol
• Monoisotopic Mass: 200.02893460g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.5
• Topological Polar Surface Area: 117Ų

Additional information on N-[2-(aminosulfinyl)ethyl]ethane-1-sulfonamide

Comprehensive Overview of N-[2-(aminosulfinyl)ethyl]ethane-1-sulfonamide (CAS No. 2138001-93-9)

N-[2-(aminosulfinyl)ethyl]ethane-1-sulfonamide (CAS No. 2138001-93-9) is a specialized sulfonamide derivative with unique chemical properties that make it a subject of interest in pharmaceutical and agrochemical research. This compound, characterized by its sulfinyl and sulfonamide functional groups, has garnered attention due to its potential applications in drug development and material science. Researchers are particularly intrigued by its molecular stability and bioactivity, which align with current trends in green chemistry and sustainable synthesis.

The structural features of N-[2-(aminosulfinyl)ethyl]ethane-1-sulfonamide include a sulfonamide backbone coupled with an aminosulfinyl moiety, offering versatility in chemical modifications. This adaptability is critical for addressing modern challenges such as targeted drug delivery and enzyme inhibition, topics frequently searched in academic and industrial databases. Its CAS No. 2138001-93-9 serves as a unique identifier, ensuring precise tracking in regulatory and safety documentation.

In recent years, the demand for sulfonamide-based compounds has surged, driven by their role in developing antimicrobial agents and anti-inflammatory drugs. N-[2-(aminosulfinyl)ethyl]ethane-1-sulfonamide stands out due to its potential to enhance drug solubility and metabolic stability, key factors in optimizing therapeutic efficacy. These attributes resonate with trending searches like "improving drug bioavailability" and "next-generation sulfonamides," reflecting its relevance in contemporary research.

From a synthetic perspective, this compound exemplifies advancements in organosulfur chemistry, a field gaining traction for its eco-friendly methodologies. The incorporation of sulfinyl groups aligns with the principles of atom economy and reduced waste generation, addressing global concerns about sustainable chemical production. Such innovations are often highlighted in discussions about green solvents and catalytic efficiency, further elevating the compound's profile.

Analytical studies of N-[2-(aminosulfinyl)ethyl]ethane-1-sulfonamide often focus on its spectroscopic properties and reactivity patterns, which are crucial for quality control in industrial applications. Techniques like NMR spectroscopy and mass spectrometry are employed to validate its purity, a topic frequently queried in scientific forums. The compound's stability under varying pH conditions also makes it a candidate for formulation studies, another hot topic in pharmaceutical R&D.

In conclusion, N-[2-(aminosulfinyl)ethyl]ethane-1-sulfonamide (CAS No. 2138001-93-9) represents a convergence of structural ingenuity and practical utility. Its alignment with cutting-edge research themes—such as precision medicine, sustainable synthesis, and advanced material design—ensures its continued relevance in scientific discourse. As interest in functionalized sulfonamides grows, this compound is poised to play a pivotal role in shaping future innovations.